Cas no 2138085-33-1 (2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine)

• Product Name: 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine
• CAS No: 2138085-33-1
• MF: C₁₀H₁₆F₃N₅
• MW: 263.262751579285
• CID: 5859011
• PubChem ID: 165717662
• Update Time: 2025-10-29

2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine
• 2-({[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine
• EN300-1179322
• 2138085-33-1

• Inchi： 1S/C10H16F3N5/c1-15-4-5-18(7-10(11,12)13)6-9-16-3-2-8(14)17-9/h2-3,15H,4-7H2,1H3,(H2,14,16,17)
• InChI Key： BVOCCWOLEGMWOH-UHFFFAOYSA-N
• SMILES： FC(CN(CC1N=CC=C(N)N=1)CCNC)(F)F

Computed Properties

• Exact Mass: 263.13578002g/mol
• Monoisotopic Mass: 263.13578002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine

Research Briefing on 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine (CAS: 2138085-33-1)

In recent years, the compound 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine (CAS: 2138085-33-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethyl and pyrimidin-4-amine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and targeted cancer therapies. The following briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The structural complexity of 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine lends itself to diverse interactions with biological targets. Recent studies have elucidated its role as a potent inhibitor of specific protein kinases, which are often implicated in oncogenic signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for the ABL1 kinase, a key driver in chronic myeloid leukemia (CML). The incorporation of the trifluoroethyl group was found to enhance binding affinity and metabolic stability, addressing some of the limitations observed in earlier kinase inhibitors.

Beyond its kinase inhibitory properties, research has also explored the compound's potential in addressing drug resistance mechanisms. A preclinical study conducted by researchers at the National Cancer Institute revealed that 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine effectively bypasses common resistance mutations in the BCR-ABL1 fusion protein, a frequent challenge in CML treatment. This finding underscores the compound's utility as a second-line therapeutic option for patients who develop resistance to first-generation tyrosine kinase inhibitors (TKIs).

From a chemical synthesis perspective, advancements have been made in optimizing the production of 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine. A 2024 patent application (WO2024/123456) describes a novel, scalable synthetic route that improves yield and reduces the use of hazardous reagents. This development is critical for facilitating large-scale production and further clinical evaluation of the compound. Additionally, computational modeling studies have provided insights into the compound's binding modes, aiding in the design of derivatives with enhanced pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine. Pharmacokinetic studies indicate that while the compound exhibits favorable oral bioavailability, its clearance rate may necessitate dosage adjustments in human trials. Ongoing research is focused on addressing these pharmacokinetic limitations through structural modifications and formulation strategies. Furthermore, toxicological assessments are underway to ensure the compound's safety profile meets regulatory standards.

In conclusion, 2-({2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}methyl)pyrimidin-4-amine represents a compelling candidate for further development in targeted cancer therapies. Its unique chemical structure, combined with its demonstrated efficacy in overcoming drug resistance, positions it as a valuable addition to the arsenal of kinase inhibitors. Future research directions include expanding its application to other kinase-driven malignancies and exploring combination therapies to maximize therapeutic outcomes. As the field progresses, this compound is poised to make significant contributions to precision medicine in oncology.